Cas no 89489-53-2 (thiane-4-carboxylic acid)

thiane-4-carboxylic acid Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-4-carboxylic acid
• 2H-Thiopyran-4-carboxylicacid, tetrahydro-
• tetrahydrothiopyran-4-carboxylic acid
• thiane-4-carboxylic acid
• 2H-THIOPYRAN-4-CARBOXYLIC ACID, TETRAHYDRO-
• 2H-Thiopyran-4-carboxylicacid,tetrahydro-(9CI)
• SCKSQOIXSGPVJS-UHFFFAOYSA-N
• SBB053436
• tetrahydro-thiopyran-4-carboxylic acid
• PB25232
• TRA0073515
• SY019842
• AM804512
• Tetrahydro-2H-thiopyran-4-carboxylic acid (ACI)
• Thiopyran-4-carboxylic acid, tetrahydro- (7CI)
• 4-carboxythiane
• EN300-75808
• Tetrahydrothiopyran-4-carboxylicacid
• tetrahydrothiopyran-4-carboxylic acid, AldrichCPR
• Z826531634
• 89489-53-2
• CS-0045869
• DB-078428
• DTXSID60616242
• J-524867
• TS-01908
• MFCD09879921
• AKOS010828489
• 4-Carboxytetrahydro-2H-thiopyran
• SCHEMBL1024061
• +Expand

• MDL： MFCD09879921
• InChIKey： SCKSQOIXSGPVJS-UHFFFAOYSA-N
• Inchi： 1S/C6H10O2S/c7-6(8)5-1-3-9-4-2-5/h5H,1-4H2,(H,7,8)
• SMILES： O=C(C1CCSCC1)O

Computed Properties

• Exact Mass: 146.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.04015073g/mol
• Heavy Atom Count: 9
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 62.6

Experimental Properties

• LogP: 1.21420
• PSA: 62.60000
• Melting Point: 111.5-112.5 ºC
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),

thiane-4-carboxylic acid Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Risk Phrases： 36

thiane-4-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%